Cas no 29606-02-8 (Guanidine, N'-methyl-N-nitro-N-nitroso-)
29606-02-8 structure
Product Name:Guanidine, N'-methyl-N-nitro-N-nitroso-
CAS No:29606-02-8
MF:C2H5N5O3
MW:147.092798948288
CID:238062
PubChem ID:11629628
Update Time:2025-04-19
Guanidine, N'-methyl-N-nitro-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N'-methyl-N-nitro-N-nitroso-
- 2-methyl-1-nitro-1-nitrosoguanidine
- n-methyl-n'-nitro-n'-nitrosoguanidine
- DTXSID00469678
- AKOS006359664
- 29606-02-8
- SCHEMBL49441
-
- Inchi: 1S/C2H5N5O3/c1-4-2(3)6(5-8)7(9)10/h1H3,(H2,3,4)
- InChI Key: ZVGCIMVMXFUSDB-UHFFFAOYSA-N
- SMILES: [O-][N+](N(/C(/N)=N/C)N=O)=O
Computed Properties
- Exact Mass: 147.03935
- Monoisotopic Mass: 147.03923904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 111.69
Guanidine, N'-methyl-N-nitro-N-nitroso- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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